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Executive Technical Summary

Myristoyl-Gly-His-Lys-OH (Myr-GHK) represents a lipophilized derivative of the human
matrikine GHK (glycyl-L-histidyl-L-lysine). While native GHK is a potent modulator of tissue
remodeling and collagen synthesis, its hydrophilicity (LogP < -2.0) limits transdermal
bioavailability.[1] The covalent attachment of a 14-carbon myristoyl chain to the N-terminus
alters the physicochemical profile, shifting the molecule from a water-soluble copper chelator to

an amphiphilic permeant.

Critical SAR Insight: The N-terminal myristoylation functionally abolishes the high-affinity
copper(ll) binding site characteristic of native GHK. Consequently, Myr-GHK functions primarily
as a pro-drug delivery system. It leverages the lipid tail for stratum corneum penetration, after
which cutaneous esterases/amidases must cleave the myristoyl group to release the active
GHK moiety, restoring its capacity to coordinate copper and activate tissue repair pathways.

Chemical Architecture & SAR Analysis
The GHK Core vs. Myr-GHK Modification
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The biological activity of GHK relies on its ability to form a stable complex with Cu(ll) ions. This

coordination geometry is strictly defined by the N-terminal amine, the amide nitrogen of the

peptide backbone, and the imidazole nitrogen of Histidine.

Feature

Myristoyl-GHK (Myr-Gly-
Native GHK (Gly-His-Lys) y Y 1ok Y

His-Lys)
Molecular Weight ~340.4 Da ~550.8 Da
Lipophilicity (LogP) < -2.5 (Highly Hydrophilic) > 2.0 (Lipophilic/Amphiphilic)

Free Primary Amine (

N-Terminus Amide-linked Myristoyl Group
)
High Affinity (

Cu(ll) Binding Abolished / Non-Specific
)

Permeability Paracellular (Low efficiency) Transcellular (High efficiency)

The Copper Coordination Paradox

The classic GHK-Cu complex adopts a square-planar or square-pyramidal geometry. The N-

terminal amine acts as the primary anchor.

e Mechanism of Loss: In Myr-GHK, the N-terminal nitrogen is acylated. It loses its basicity and

its lone pair is delocalized into the carbonyl of the myristoyl amide bond. It can no longer

coordinate Cu(ll) effectively.

» Biological Consequence: Myr-GHK itself is inactive regarding copper transport. Its efficacy

depends entirely on the rate of enzymatic hydrolysis in vivo.

Visualization of Structural Impact

The following diagram illustrates the loss of the copper coordination site upon myristoylation.
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Caption: Comparison of the active GHK-Cu coordination sphere vs. the sterically and
chemically blocked N-terminus of Myr-GHK.

Mechanistic Pathways: The Prodrug Hypothesis

Myr-GHK functions through a "Penetrate-and-Cleave" mechanism. The lipid tail drives the
peptide into the lipid bilayers of the Stratum Corneum. Once in the viable epidermis, ubiquitous
esterases and acyl-peptide hydrolases cleave the amide bond, releasing free GHK.

Pathway Diagram

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12384252/docs?utm_src=pdf-body-img#structure-activity-relationship-of-myristoyl-gly-his-lys-oh-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Stratum Corneum (Barrier)

Myr-GHK

(Lipophilic)

e ———
- ~<

~——__ —____4

Viable Epidermis / Dermis

Hydrolysis

Y

Free GHK Peptide Myristic Acid

Active GHK-Cu Complex

(Fibroblast Activation)

Collagen I/111 Synthesisj

MMP Regulationj

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/product/b12384252/docs?utm_src=pdf-body-img#structure-activity-relationship-of-myristoyl-gly-his-lys-oh-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: The activation pathway of Myr-GHK. Lipophilicity enables entry; enzymatic hydrolysis
restores activity.

Advanced Experimental Protocols

To validate the SAR and efficacy of Myr-GHK, the following self-validating protocols are
recommended. These protocols control for the specific variables of solubility and enzymatic
activation.

Synthesis of Myr-GHK (Solid Phase)

Objective: Synthesize high-purity (>98%) Myr-GHK using Fmoc chemistry. Rationale: Direct N-
acylation on resin prevents side reactions and simplifies purification.

e Resin Loading: Use Fmoc-Lys(Boc)-Wang Resin (Loading 0.3-0.8 mmol/g). Swell in DMF for
30 min.

o Peptide Assembly:
o Deprotect Fmoc (20% Piperidine/DMF).
o Couple Fmoc-His(Trt)-OH (3 eq) using HBTU/DIEA.
o Couple Fmoc-Gly-OH (3 eq).
o Myristoylation (Critical Step):
o Deprotect the N-terminal Fmoc of Glycine.
o Dissolve Myristic Acid (5 eq) in DMF/DCM (1:1) to ensure solubility.
o Activate with DIC/HOB (5 eq) for 10 min before adding to resin.
o React for 2—4 hours (double coupling recommended due to lipid steric hindrance).

o Cleavage: Treat resin with TFA/TIS/H20 (95:2.5:2.5) for 2 hours. The high acid concentration
ensures removal of the Trt group from Histidine.
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 Purification: Precipitate in cold diethyl ether. Purify via RP-HPLC (C18 column). Note: Myr-
GHK will elute at a much higher % Acetonitrile than native GHK due to the lipid tail.

Permeability & Activation Assay (Franz Diffusion Cell)

Objective: Quantify skin penetration and conversion rate to free GHK.

Membrane: Use excised human skin or Strat-M® synthetic membrane.

Donor Phase: 1% Myr-GHK in a cosmetic vehicle (e.g., propylene glycol/water).

Receptor Phase: PBS (pH 7.4) containing 0.1% Azide.

Sampling: Collect receptor fluid at 2, 4, 8, 12, and 24 hours.

Analysis (HPLC-MS):
o Analyze receptor fluid for both Myr-GHK (intact) and GHK (hydrolyzed).

o Self-Validation Check: If using fresh skin, you should detect free GHK in the receptor fluid
due to skin esterase activity. If using synthetic membrane, you should only detect Myr-
GHK.

Efficacy Validation: Pro-Collagen | ELISA

Obijective: Confirm that Myr-GHK stimulates collagen synthesis in fibroblasts.
e Cell Culture: Human Dermal Fibroblasts (HDFa) in DMEM.
e Treatment:

o Control: Vehicle.

o Positive Control: GHK-Cu (1 nM - 10 nM).

o Test: Myr-GHK (10 nM - 1

M).
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e Incubation: 48 hours.
e Assay: Collect supernatant and quantify Pro-Collagen Type | C-Peptide (PIP) via ELISA.

o Data Normalization: Normalize to total protein content (BCA Assay) to rule out proliferation
artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Structure-Activity Relationship of Myristoyl-Gly-His-Lys-
OH: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384252/docs#structure-activity-relationship-of-
myristoyl-gly-his-lys-oh-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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